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Compound of Interest

Compound Name: thietan-3-ol

Cat. No.: B1346918

Thietan-3-0l: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thietan-3-ol, a heterocyclic
compound of increasing interest in medicinal chemistry and drug discovery. This document
details its chemical identity, physicochemical properties, and key experimental protocols for its
synthesis and modification. Furthermore, it explores the strategic application of the thietan-3-ol
motif as a bioisosteric replacement for carboxylic acids, a crucial strategy in the development of
novel therapeutics, particularly for central nervous system (CNS) disorders.

Core Chemical Identifiers and Properties

Thietan-3-ol is a saturated four-membered heterocyclic compound containing a sulfur atom
and a hydroxyl group. Its unique structural and electronic properties make it a valuable building
block in organic synthesis.

Table 1: Chemical Identifiers for Thietan-3-ol
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Identifier Value

CAS Number 10304-16-2[1][2]

IUPAC Name thietan-3-ol[1]

Synonyms 3-Thietanol, 3-Hydroxythietane[1][2]

Molecular Formula C3HeOS[1]

Molecular Weight 90.14 g/mol

InChl INChl=1S/C3H60S/c4-3-1-5-2-3/h3-4H,1-2H2[1]
InChlKey YCGJIWFCBFZPGJK-UHFFFAOYSA-N[1]
Canonical SMILES C1C(CS1)0[1]

Table 2: Physicochemical Data for Thietan-3-ol

Property Value

Boiling Point 143.04 °C (Estimated)[2]
Density 1.336 g/cm3[3]

Solubility 72 g/L in water at 25 °C
pKa 13.55 + 0.20 (Predicted)
Physical Form Liquid

Strategic Application in Drug Discovery: A
Bioisostere for Carboxylic Acids

A significant application of thietan-3-ol in medicinal chemistry is its use as a bioisostere for the
carboxylic acid functional group.[4] This strategy is often employed to modulate the
physicochemical properties of a drug candidate, such as lipophilicity and permeability, which
are critical for its pharmacokinetic profile, especially for drugs targeting the central nervous
system.[4][5] The replacement of a carboxylic acid with a thietan-3-ol moiety can lead to a
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reduction in acidity and an increase in permeability, potentially improving brain penetration.[5]

[6]

Logical Workflow: Thietan-3-ol as a Carboxylic Acid Bioisostere
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Caption: Logical workflow illustrating the use of thietan-3-ol as a bioisostere.
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Experimental Protocols

Detailed methodologies for the synthesis and key reactions of thietan-3-ol are crucial for its
application in research. The following protocols are based on established literature procedures.

Synthesis of Thietan-3-ol from Thietan-3-one

This protocol describes the reduction of thietan-3-one to thietan-3-ol using sodium
borohydride.[7]

Materials:

e Thietan-3-one

e Dichloromethane (DCM)

e Methanol (MeOH)

e Sodium borohydride (NaBHa4)

e Anhydrous sodium sulfate (Na2S0a4)
» Round-bottom flask

e Magnetic stirrer

e |ce bath

Rotary evaporator

Procedure:

 Dissolve thietan-3-one (1.00 g, 11.35 mmol) in a mixture of dichloromethane (8 mL) and
methanol (2 mL) in a round-bottom flask with a magnetic stir bar.[7]

» Cool the solution to 0-5 °C using an ice bath.[7]

e Slowly add sodium borohydride (1.28 g, 34.00 mmol) in portions to the stirred solution.[7]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1346918?utm_src=pdf-body
https://www.benchchem.com/product/b1346918?utm_src=pdf-body
https://www.benchchem.com/product/b1346918?utm_src=pdf-body
https://patents.google.com/patent/WO2022234528A1/en
https://patents.google.com/patent/WO2022234528A1/en
https://patents.google.com/patent/WO2022234528A1/en
https://patents.google.com/patent/WO2022234528A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Remove the ice bath and allow the reaction mixture to stir at 25-30 °C for 5 hours.[7]
» Upon completion of the reaction, filter the mixture.[7]

o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield thietan-3-
ol as a colorless oil.[7]

Oxidation of Thietan-3-ol to 3-Hydroxythietane 1,1-
dioxide

This protocol details the oxidation of thietan-3-ol to its corresponding sulfone using hydrogen
peroxide.[3]

Materials:

e Thietan-3-ol

o Ethyl acetate

e Acetic acid

e Sodium tungstate

e Aqueous hydrogen peroxide (H202, 48% wi/w)

¢ Sodium hydrogen sulfite

» Reaction vessel with heating and stirring capabilities
Procedure:

e Prepare a mixture of ethyl acetate (600 mL), acetic acid (400 mL), thietan-3-ol (200.0 g),
and sodium tungstate (2.0 g) in a suitable reaction vessel.[3]

e Heat the mixture to 45-50 °C with stirring.[3]

¢ Add aqueous hydrogen peroxide (316.0 g, 48% w/w) to the reaction mixture over a period of
4 hours.[3]
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 After the addition is complete, cool the reaction mixture to 25-30 °C.[3]
e Quench the reaction by the addition of sodium hydrogen sulfite.[3]

 Filter the mixture. The resulting product, 3-hydroxythietane 1,1-dioxide, can be further
purified by crystallization.[3]

Experimental Workflow: Synthesis and Oxidation of Thietan-3-ol
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Caption: Workflow for the synthesis of thietan-3-ol and its subsequent oxidation.
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Safety and Handling

Thietan-3-ol is harmful if swallowed, in contact with skin, or if inhaled.[1] It causes skin and
serious eye irritation and may cause respiratory irritation.[1] Appropriate personal protective
equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this
chemical.[8] Work should be conducted in a well-ventilated area or a chemical fume hood.[8]
Store in a cool, dry, and well-ventilated area away from incompatible substances such as
oxidizing agents.[8]

This guide serves as a foundational resource for researchers working with thietan-3-ol. For
more specific applications and advanced protocols, consulting the primary literature is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346918#thietan-3-ol-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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